Cas no 77270-48-5 (3-(thiophen-2-yl)butanoic acid)

• Product Name: 3-(thiophen-2-yl)butanoic acid
• CAS No: 77270-48-5
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 5112395
• PubChem ID: 24260135
• Update Time: 2026-03-03

3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophen-2-yl-butyric acid
• 2-Thiophenepropanoic acid, β-methyl-
• 3-(Thiophen-2-yl)butanoic acid
• 3-(thiophen-2-yl)butanoic acid

• Inchi： 1S/C8H10O2S/c1-6(5-8(9)10)7-3-2-4-11-7/h2-4,6H,5H2,1H3,(H,9,10)
• InChI Key： VWMZCEMRLKMQKY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1SC=CC=1)C

Additional information on 3-(thiophen-2-yl)butanoic acid

3-(Thiophen-2-yl)Butanoic Acid (CAS No. 77270-48-5): A Comprehensive Overview

3-(Thiophen-2-yl)butanoic acid, identified by the CAS registry number 77270-48-5, is a compound of significant interest in both academic and industrial research. This organic compound, characterized by its thiophene ring and carboxylic acid group, has garnered attention due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(thiophen-2-yl)butanoic acid comprises a thiophene ring attached to a four-carbon chain ending with a carboxylic acid group. This arrangement imparts the compound with a balance of hydrophobic and hydrophilic characteristics, making it versatile for different chemical reactions and applications. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(thiophen-2-yl)butanoic acid. Researchers have explored various methods, including coupling reactions and enzymatic catalysis, to optimize its production. These methods not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In terms of biological activity, 3-(thiophen-2-yl)butanoic acid has shown promise in modulating cellular pathways associated with inflammation and oxidative stress. Preclinical studies indicate that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The application of 3-(thiophen-2-yl)butanoic acid extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced materials for sensors and electronic devices. This property underscores its potential in creating innovative solutions for next-generation technologies.

Moreover, recent research has focused on the green chemistry aspects of 3-(thiophen-2-yl)butanoic acid. By utilizing renewable feedstocks and energy-efficient synthesis routes, scientists aim to produce this compound in an environmentally friendly manner. Such efforts are crucial for addressing global sustainability challenges while maintaining high standards of product quality.

In conclusion, 3-(thiophen-2-yl)butanoic acid (CAS No. 77270-48-5) stands as a testament to the interdisciplinary nature of modern chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and application development, position it as a key compound in future scientific endeavors.